5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid

• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 5-methyl-2-naphthalen-2-yl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C15H11NO3/c1-9-13(15(17)18)16-14(19-9)12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,1H3,(H,17,18)
• InChI Key: TXOWCZXHLMEIBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC3=CC=CC=C3C=C2)C(=O)O

Description

5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid: is a heterocyclic compound that belongs to the oxazole family. Oxazoles are five-membered aromatic rings containing one oxygen and one nitrogen atom. This particular compound is characterized by the presence of a methyl group at the 5-position, a naphthyl group at the 2-position, and a carboxylic acid group at the 4-position. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid typically involves the cyclodehydration of β-hydroxy amides. One common method includes the use of reagents such as Burgess’ reagent, the Mitsunobu reagent, Martin sulfurane, Ph2-SO-Tf2O, PPh3-CCl4, or fluorinating reagents like diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor® . The oxidative aromatization of oxazolines to oxazoles can be achieved using reagents such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and bromotrichloromethane .

Industrial Production Methods: Industrial production of oxazole derivatives often involves continuous flow processes to ensure safety and efficiency. For example, the use of manganese dioxide packed in a reactor column allows for the oxidative aromatization of oxazolines to oxazoles in a controlled manner .

Chemical Reactions Analysis

Types of Reactions: 5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: Conversion of oxazolines to oxazoles using oxidizing agents like manganese dioxide.

Reduction: Reduction of oxazole derivatives to their corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions on the aromatic ring.

Common Reagents and Conditions:

Oxidation: Manganese dioxide, DBU, bromotrichloromethane.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products:

Oxidation: Oxazole derivatives.

Reduction: Alcohols or amines.

Substitution: Halogenated or nucleophile-substituted oxazoles.

Scientific Research Applications

Chemistry: 5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid is used as a building block in organic synthesis, particularly in the development of new heterocyclic compounds with potential biological activities .

Biology and Medicine: Oxazole derivatives, including this compound, have shown antimicrobial, anticancer, and anti-inflammatory properties . They are being investigated for their potential use in drug development and as therapeutic agents.

Industry: In the industrial sector, oxazole derivatives are used in the production of dyes, pigments, and polymers. Their unique chemical properties make them valuable in various manufacturing processes .

Mechanism of Action

The mechanism of action of 5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid involves its interaction with specific molecular targets. The electron density from the aryl amine is delocalized into the oxazole ring, making the amide carbonyl susceptible to nucleophilic attack . This interaction can lead to the inhibition of certain enzymes or the disruption of cellular processes, contributing to its biological activity.

Comparison with Similar Compounds

• 4-Oxazolecarboxylic acid
• 2,5-Disubstituted oxazole-4-carboxylic acids
• Methyl 5-(2-hydroxyethyl)-2-(4-hydroxybenzyl)-oxazole-4-carboxylate (macrooxazole A)

Uniqueness: 5-Methyl-2-(naphthalen-2-yl)oxazole-4-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the naphthyl group enhances its aromaticity and potential interactions with biological targets, making it a valuable compound for research and industrial applications .